Cas no 1804463-71-5 (6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride)

• Product Name: 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride
• CAS No: 1804463-71-5
• MF: C₇H₂BrClF₂INO
• MW: 396.355159282684
• CID: 4863222
• Update Time: 2025-10-31

6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride

• Inchi： 1S/C7H2BrClF2INO/c8-3-1-2(12)4(7(10)11)5(13-3)6(9)14/h1,7H
• InChI Key： BOKZKZMNFUCLTA-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(=O)Cl)C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 4
• Topological Polar Surface Area: 30

Additional information on 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride

Introduction to 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride (CAS No. 1804463-71-5)

6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride (CAS No. 1804463-71-5) is a versatile and highly reactive compound that has gained significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of halogenated pyridine derivatives, which are known for their potential in various biological and pharmaceutical applications. The unique combination of bromine, iodine, and difluoromethyl groups in its structure imparts distinct chemical properties, making it a valuable intermediate in the synthesis of complex molecules.

The chemical structure of 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride is characterized by a pyridine ring substituted with a bromo group at the 6-position, a difluoromethyl group at the 3-position, and an iodo group at the 4-position. The presence of these halogen substituents significantly influences the reactivity and selectivity of the molecule, making it an excellent starting material for various synthetic transformations. The carbonyl chloride functional group further enhances its reactivity, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitution and condensation reactions.

In recent years, 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel compounds with therapeutic potential. For instance, halogenated pyridines have been shown to exhibit potent anti-cancer activities by targeting specific enzymes and signaling pathways involved in tumor growth and metastasis. The bromo and iodo substituents can enhance the lipophilicity and cell permeability of the resulting compounds, improving their pharmacokinetic properties.

Moreover, the difluoromethyl group in 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride has been found to play a crucial role in modulating the biological activity of the final products. Fluorinated compounds are known for their enhanced metabolic stability and reduced toxicity, making them attractive candidates for drug development. The presence of this group can also influence the binding affinity and selectivity of the molecules towards their target proteins.

The versatility of 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride is further highlighted by its use in the synthesis of diverse chemical libraries for high-throughput screening (HTS) assays. HTS is a powerful tool in modern drug discovery that allows researchers to rapidly identify lead compounds with desired biological activities from large collections of molecules. By incorporating this compound into combinatorial chemistry strategies, scientists can generate a wide array of structurally diverse derivatives, increasing the chances of discovering novel therapeutics.

In addition to its applications in medicinal chemistry, 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride has also found use in other areas of chemical research. For example, it can serve as a key intermediate in the synthesis of advanced materials with unique optical and electronic properties. The halogenated pyridine framework provides a robust platform for functionalization with various organic and inorganic moieties, enabling the development of new materials with tailored functionalities.

The synthesis of 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include sequential halogenation reactions followed by functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as catalytic processes and microwave-assisted synthesis, which can significantly reduce reaction times and improve overall yields.

In conclusion, 6-Bromo-3-(difluoromethyl)-4-iodopyridine-2-carbonyl chloride (CAS No. 1804463-71-5) is a highly valuable compound with a wide range of applications in medicinal chemistry, drug discovery, and materials science. Its unique chemical structure and reactivity make it an essential building block for synthesizing complex molecules with diverse biological activities and functional properties. As research continues to advance in these fields, the importance of this compound is likely to grow further, driving new innovations and discoveries.